Cas no 72826-80-3 ((2R,3S,2'R,3'S)-2,3,2',3'-tetrahydroxy-beta,beta-carotene-4,4'-dione)

• Product Name: (2R,3S,2'R,3'S)-2,3,2',3'-tetrahydroxy-beta,beta-carotene-4,4'-dione
• CAS No: 72826-80-3
• MF: C₄₀H₅₂O₆
• MW: 628.837292671204
• CID: 2006951
• Update Time: 2025-04-21

(2R,3S,2'R,3'S)-2,3,2',3'-tetrahydroxy-beta,beta-carotene-4,4'-dione Chemical and Physical Properties

Names and Identifiers

• (2R,3S,2'R,3'S)-2,3,2',3'-tetrahydroxy-beta,beta-carotene-4,4'-dione
• 2,2',3,3'-Tetrahydroxy-beta,beta-carotene-4,4'-dione
• 2,3,2',3'-Tetrahydroxy-beta,beta-caroten-4,4'-dion
• (2R,3S′,2′ R,3′S)-2,3,2′,3′-tetrahydroxy-β,β-carotene-4,4′-dione
• 72826-80-3

• Inchi： 1S/C40H52O6/c1-25(17-13-19-27(3)21-23-31-29(5)33(41)35(43)37(45)39(31,7)8)15-11-12-16-26(2)18-14-20-28(4)22-24-32-30(6)34(42)36(44)38(46)40(32,9)10/h11-24,35-38,43-46H,1-10H3
• InChI Key： YKKUKLUVLWQEBJ-UHFFFAOYSA-N
• SMILES： CC(=CC=CC=C(C=CC=C(C=CC1C(C)(C)C(O)C(O)C(=O)C=1C)C)C)C=CC=C(C=CC1C(C)(C)C(O)C(O)C(=O)C=1C)C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 46
• XLogP3: 7.65000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls